Cas no 137654-78-5 (N~3~,N~5~-Bis(2-methylphenyl)-1,2,4-thiadiazole-3,5-diamine)

N~3~,N~5~-Bis(2-methylphenyl)-1,2,4-thiadiazole-3,5-diamine structure
137654-78-5 structure
Product Name:N~3~,N~5~-Bis(2-methylphenyl)-1,2,4-thiadiazole-3,5-diamine
CAS No:137654-78-5
MF:C16H16N4S
MW:296.390041351318
CID:2772298
PubChem ID:71341672
Update Time:2025-04-21

N~3~,N~5~-Bis(2-methylphenyl)-1,2,4-thiadiazole-3,5-diamine Chemical and Physical Properties

Names and Identifiers

    • DTXSID40768551
    • N~3~,N~5~-Bis(2-methylphenyl)-1,2,4-thiadiazole-3,5-diamine
    • 137654-78-5
    • Inchi: 1S/C16H16N4S/c1-11-7-3-5-9-13(11)17-15-19-16(21-20-15)18-14-10-6-4-8-12(14)2/h3-10H,1-2H3,(H2,17,18,19,20)
    • InChI Key: AKKLYHPUPWBMLF-UHFFFAOYSA-N
    • SMILES: S1C(=NC(=N1)NC1C=CC=CC=1C)NC1C=CC=CC=1C

Computed Properties

  • Exact Mass: 296.10956770Da
  • Monoisotopic Mass: 296.10956770Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 78.1Ų
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